5-bromo-3-methylpyridazine hydrobromide
Overview
Description
5-Bromo-3-methylpyridazine hydrobromide (5-BMPH) is an organic compound that has been studied for its potential use in a variety of scientific and medical applications. It is a colorless, odorless, crystalline solid with a molecular formula of C5H5BrN2 and a molecular weight of 187.97 g/mol. 5-BMPH has been studied for its use in synthesis, scientific research applications, mechanism of action, biochemical and physiological effects, and laboratory experiments.
Scientific Research Applications
5-bromo-3-methylpyridazine hydrobromide has been studied for its potential use in a variety of scientific and medical applications. It has been used as a reagent in the synthesis of various pharmaceuticals, such as anti-inflammatory drugs, antibiotics, and anti-cancer drugs. It has also been used in the synthesis of various polymers, such as polyurethane, polyvinyl alcohol, and polyethylene glycol. In addition, this compound has been used in the synthesis of various fluorescent dyes, which can be used for imaging and diagnostics.
Mechanism of Action
The mechanism of action of 5-bromo-3-methylpyridazine hydrobromide is not yet fully understood. However, it is believed that the compound acts as a nucleophilic catalyst, which facilitates the reaction of other molecules. In addition, this compound is thought to increase the solubility of other molecules, which can be beneficial for various chemical reactions.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound have not yet been extensively studied. However, it is believed that the compound could have a variety of effects on the human body. For example, it has been suggested that this compound could have anti-inflammatory and anti-bacterial properties, which could be beneficial for treating certain medical conditions. In addition, this compound has been suggested to have an effect on the central nervous system, which could be beneficial for treating neurological disorders.
Advantages and Limitations for Lab Experiments
5-bromo-3-methylpyridazine hydrobromide has a number of advantages for use in laboratory experiments. It is a relatively inexpensive compound, and it is relatively easy to synthesize. In addition, it is chemically stable, and it is not toxic or hazardous. However, there are some limitations to its use in laboratory experiments. For example, it is not very soluble in water, and it has a relatively low boiling point, which can make it difficult to purify.
Future Directions
5-bromo-3-methylpyridazine hydrobromide has a number of potential applications that have yet to be explored. For example, it could be used in the development of new pharmaceuticals, polymers, and fluorescent dyes. In addition, it could be used in the development of new medical treatments, such as anti-inflammatory and anti-bacterial drugs, and treatments for neurological disorders. Finally, it could be used to improve existing laboratory techniques, such as solvent-free synthesis and purification methods.
Synthesis Methods
5-bromo-3-methylpyridazine hydrobromide is synthesized through a process called nucleophilic aromatic substitution. This process involves the reaction of a halogenated aromatic compound with a nucleophile, such as a base or an amine. In the case of this compound, the halogenated aromatic compound is 5-bromo-3-methylpyridine, which is reacted with hydrobromic acid to produce this compound. This reaction is carried out in an aqueous solution, and the product is isolated by filtration or crystallization.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 5-bromo-3-methylpyridazine hydrobromide involves the bromination of 3-methylpyridazine followed by hydrobromic acid addition.", "Starting Materials": [ "3-methylpyridazine", "bromine", "hydrobromic acid", "sodium hydroxide", "diethyl ether", "water" ], "Reaction": [ "Step 1: Dissolve 3-methylpyridazine in diethyl ether and add bromine dropwise with stirring at room temperature.", "Step 2: Add sodium hydroxide solution to the reaction mixture to neutralize the excess bromine.", "Step 3: Extract the product with diethyl ether and wash with water.", "Step 4: Add hydrobromic acid to the product in diethyl ether and stir at room temperature.", "Step 5: Extract the product with diethyl ether and wash with water.", "Step 6: Dry the product with anhydrous sodium sulfate and recrystallize from ethanol to obtain 5-bromo-3-methylpyridazine hydrobromide." ] } | |
CAS RN |
2361636-03-3 |
Molecular Formula |
C5H6Br2N2 |
Molecular Weight |
253.9 |
Purity |
95 |
Origin of Product |
United States |
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